Cas no 2034395-47-4 (N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide)

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide is a chemically synthesized small molecule featuring a cyclohexyl core substituted with a pyrazine ether linkage and an oxazole-5-carboxamide moiety. Its stereospecific (1r,4r) configuration ensures precise structural orientation, which may enhance binding affinity in target interactions. The pyrazinyl and oxazole groups contribute to its potential as a scaffold in medicinal chemistry, particularly for kinase inhibition or receptor modulation applications. The compound's rigid cyclohexyl backbone and heterocyclic substituents suggest favorable physicochemical properties, including solubility and metabolic stability. This structure makes it a candidate for further exploration in drug discovery, particularly where selective molecular recognition is required.
N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide structure
2034395-47-4 structure
Product Name:N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide
CAS No:2034395-47-4
MF:C14H16N4O3
MW:288.301842689514
CID:5352313
Update Time:2025-05-21

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)isoxazole-5-carboxamide
    • N-(4-pyrazin-2-yloxycyclohexyl)-1,2-oxazole-5-carboxamide
    • N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide
    • Inchi: 1S/C14H16N4O3/c19-14(12-5-6-17-21-12)18-10-1-3-11(4-2-10)20-13-9-15-7-8-16-13/h5-11H,1-4H2,(H,18,19)
    • InChI Key: SOUVDSVDILJKFW-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=CN=1)C1CCC(CC1)NC(C1=CC=NO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 347
  • XLogP3: 1.2
  • Topological Polar Surface Area: 90.1

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide Pricemore >>

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Additional information on N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide (CAS No. 2034395-47-4)

N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide, with the CAS number 2034395-47-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrazine ring, a cyclohexyl moiety, and an oxazole-carboxamide group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological pathways, given its structural similarity to known bioactive molecules.

The compound’s pyrazin-2-yloxy and 1,2-oxazole-5-carboxamide functionalities are key to its interaction with biological targets. These structural elements are often explored in the context of kinase inhibition and GPCR modulation, which are hot topics in modern drug development. With the rise of precision medicine and targeted therapies, molecules like N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide are being scrutinized for their selectivity and efficacy in treating complex diseases such as cancer and inflammatory disorders.

Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds. Computational models often predict their binding affinities and metabolic stability, addressing common search queries like "how to optimize carboxamide derivatives for drug delivery" or "pyrazine-based compounds in medicinal chemistry." The compound’s CAS no. 2034395-47-4 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

From a synthetic chemistry perspective, the preparation of N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide involves multi-step organic reactions, including cyclohexyl etherification and carboxamide coupling. These methods are widely discussed in forums and publications, reflecting the compound’s role in advancing green chemistry and sustainable synthesis. Environmental considerations, such as reducing solvent waste, align with the growing demand for eco-friendly chemical processes.

In the context of drug repurposing, this compound’s versatility is noteworthy. Its structural motifs are found in molecules with diverse biological activities, prompting investigations into its potential for new therapeutic indications. Searches like "oxazole derivatives in neurodegenerative diseases" or "pyrazine-cyclohexyl hybrids for metabolic disorders" highlight the broad interest in its applications.

Analytical characterization of CAS no. 2034395-47-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound’s quality and consistency, critical for regulatory compliance in preclinical studies. Discussions around "analytical challenges in heterocyclic compound characterization" often reference such workflows.

In summary, N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,2-oxazole-5-carboxamide represents a compelling case study in modern chemical research. Its intersection with drug discovery, sustainable synthesis, and computational chemistry makes it a focal point for both academia and industry. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to the next generation of therapeutics.

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